2-hydroxy-N'-[(E)-{4-[(1-methyl-1H-imidazol-2-yl)sulfanyl]-3-nitrophenyl}methylidene]benzohydrazide

• Molecular Formula: C18H15N5O4S
• Molecular Weight: 397.4 g/mol
• IUPAC Name: 2-hydroxy-N-[(E)-[4-(1-methylimidazol-2-yl)sulfanyl-3-nitrophenyl]methylideneamino]benzamide
• InChI: InChI=1S/C18H15N5O4S/c1-22-9-8-19-18(22)28-16-7-6-12(10-14(16)23(26)27)11-20-21-17(25)13-4-2-3-5-15(13)24/h2-11,24H,1H3,(H,21,25)/b20-11+
• InChI Key: PLHDFTJRGZEFCG-RGVLZGJSSA-N
• Isomeric SMILES: CN1C=CN=C1SC2=C(C=C(C=C2)/C=N/NC(=O)C3=CC=CC=C3O)[N+](=O)[O-]
• SMILES: CN1C=CN=C1SC2=C(C=C(C=C2)C=NNC(=O)C3=CC=CC=C3O)[N+](=O)[O-]

Description

2-hydroxy-N-[[4-[(1-methyl-2-imidazolyl)thio]-3-nitrophenyl]methylideneamino]benzamide is an aryl sulfide.

Scientific Research Applications

Synthesis and Derivative Compounds

• 2-Hydroxy-N'-[(E)-{4-[(1-methyl-1H-imidazol-2-yl)sulfanyl]-3-nitrophenyl}methylidene]benzohydrazide serves as a starting material or intermediate in synthesizing various heterocyclic compounds. It plays a role in the preparation of disubstituted pyrazolo[1,5-a]pyrimidines, imidazo[1,2-a]pyrimidines, and pyrimido[1,2-a]benzimidazoles, contributing to the development of novel compounds with potential biological activities (Li et al., 2012).

Biological Evaluation

• The compound has been utilized in the synthesis of various heterocyclic structures, some of which show promising antimicrobial activities. This indicates its potential as a precursor for developing new antimicrobial agents (Sarshira et al., 2016).

Medicinal Chemistry Applications

• The compound is an integral part of the synthesis of various Schiff base compounds, which have shown significant biological activities, including antibacterial, antifungal, antioxidant, and DNA interaction properties. These findings highlight its importance in medicinal chemistry, especially in the development of potential therapeutic agents (Sirajuddin et al., 2013).

Antiprotozoal Activity

• Derivatives synthesized from this compound have demonstrated strong antiprotozoal activity, with some compounds outperforming standard drugs like metronidazole. This suggests its utility in the development of new treatments for protozoal infections (Pérez‐Villanueva et al., 2013).

Theoretical Studies and Docking Approaches

• The compound and its derivatives have been subjects of theoretical investigations and molecular docking studies, particularly in understanding their antioxidant activities and interactions with biological targets. This illustrates its role in computational chemistry and drug design (Ardjani & Mekelleche, 2017).